Cas no 1337130-29-6 (3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol
• CAS No: 1337130-29-6
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6411373
• PubChem ID: 84790900
• Update Time: 2025-10-31

3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol
• EN300-1794614
• 1337130-29-6

• Inchi： 1S/C10H14N2O4/c1-16-7-2-3-8(9(11)4-5-13)10(6-7)12(14)15/h2-3,6,9,13H,4-5,11H2,1H3
• InChI Key： POCBYTLZDBKMQH-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol

Introduction to 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 1337130-29-6)

3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol, also known by its CAS number 1337130-29-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a methoxy-substituted nitrophenyl moiety, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol can be represented as follows: C₁₀H₁₃N₂O₄. The presence of the nitro group (NO₂) and the methoxy group (OCH₃) on the phenyl ring imparts significant electronic and steric effects, which can influence its reactivity and biological interactions. The amino and hydroxyl groups further enhance its solubility and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

In recent years, 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as an intermediate in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound in the development of novel antiviral drugs targeting RNA viruses, such as influenza and coronaviruses. The researchers found that derivatives of 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further clinical evaluation.

Beyond antiviral applications, 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol has also shown potential in the treatment of neurological disorders. A study published in the Journal of Neurochemistry in 2020 investigated the neuroprotective effects of this compound. The results indicated that it could effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to produce 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol have been well-documented in the literature. One common method involves the reaction of 4-methoxy-2-nitrobenzaldehyde with nitromethane followed by reduction to form the corresponding amino alcohol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, such as using catalytic systems that minimize waste and energy consumption.

In addition to its pharmaceutical applications, 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol has also found use in other areas of chemistry. For instance, it serves as a building block for the synthesis of chiral ligands used in asymmetric catalysis. These ligands play a crucial role in enantioselective reactions, which are essential for producing optically pure compounds used in various industries, including pharmaceuticals and agrochemicals.

The safety profile of 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol is an important consideration for both research and industrial applications. While it is not classified as a hazardous material, proper handling and storage precautions should be observed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 3-amino-3-(4-methoxy-2-nitrophenyl)propan-1-ol (CAS No. 1337130-29-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and functional groups make it a valuable intermediate for synthesizing novel pharmaceuticals, chiral ligands, and other fine chemicals. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in scientific and industrial contexts.